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Compound of Interest

Compound Name: 1,3-Dibromobenzene

Cat. No.: B047543 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

1,3-Dibromobenzene, ensuring compliance and minimizing risk.

Immediate Safety and Handling
Before beginning any disposal process, it is imperative to handle 1,3-Dibromobenzene with

appropriate safety measures. This substance is a combustible liquid that can cause skin and

serious eye irritation.[1][2][3][4][5] Inhalation may also lead to respiratory irritation.[2][4][5][6]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Use chemical safety goggles or a face shield.[1]

Clothing: Wear protective clothing to prevent skin exposure.

Handling Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhaling

vapors.[2][3][6]

Avoid contact with skin, eyes, and clothing.[1]
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Wash hands thoroughly after handling the chemical.[1][5][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

**Step-by-Step Disposal Procedure
The disposal of 1,3-Dibromobenzene, a halogenated organic compound, requires careful

segregation and handling to ensure it is managed by a licensed waste disposal company in

accordance with local and national regulations.[1]

1. Waste Identification and Segregation:

1,3-Dibromobenzene is classified as a halogenated organic waste.

It must be collected separately from non-halogenated organic waste, aqueous waste (acids

and bases), and solid waste.[7]

2. Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible waste container, often color-coded

for halogenated organics (e.g., green labeled carboys).[7]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "1,3-Dibromobenzene."

Indicate the specific hazards (e.g., "Combustible," "Irritant").

3. Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be cool, dry, and well-ventilated.[3][6]

Keep the container tightly closed when not in use.[3][4][6]

Ensure secondary containment is in place to capture any potential leaks.
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4. Spill Management:

In the event of a spill, evacuate non-essential personnel.

Use an inert absorbent material, such as sand or silica gel, to contain and collect the spilled

liquid.[3][4][6]

Place the absorbed material into a suitable, sealed container for disposal as hazardous

waste.[3][4][6]

Do not allow the chemical to enter drains or waterways.[1][6]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

The disposal must be carried out by a licensed and certified waste disposal company.[1][6]

Contaminated Materials:

Any materials, such as gloves, absorbent pads, or empty containers that have come into

direct contact with 1,3-Dibromobenzene, must also be disposed of as hazardous waste.

Contaminated packaging should be disposed of as unused product.[6] Before disposing of a

used container, ensure it is completely empty.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 1,3-Dibromobenzene relevant to

safety and handling.
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Property Value Reference

CAS Number 108-36-1 [3][4]

Molecular Formula C₆H₄Br₂ [4]

Molecular Weight 235.91 g/mol [4]

Appearance
Light yellow to light brown

liquid
[4][6]

Oral Toxicity (LD50) 2250 mg/kg (Mouse) [1][6]

Relative Density 1.952 g/cm³ at 25 °C [6]

Water Solubility 0.068 g/L [6]

Vapor Pressure 7 hPa at 66 °C [6]

UN Number (Transport)

3082 (for environmentally

hazardous substance, liquid,

n.o.s.)

[6]

Experimental Workflow: Disposal of 1,3-
Dibromobenzene
The following diagram illustrates the logical workflow for the proper disposal of 1,3-
Dibromobenzene from the laboratory setting to its final management.
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Laboratory Operations
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Caption: Workflow for the safe disposal of 1,3-Dibromobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

